Cas no 189628-51-1 (Cyclopropanecarboxylicacid, 2-acetyl-3-methyl-, ethyl ester, (1R,2R,3R)-rel-)

• Product Name: Cyclopropanecarboxylicacid, 2-acetyl-3-methyl-, ethyl ester, (1R,2R,3R)-rel-
• CAS No: 189628-51-1
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 115682
• PubChem ID: 15311798
• Update Time: 2025-04-18

Cyclopropanecarboxylicacid, 2-acetyl-3-methyl-, ethyl ester, (1R,2R,3R)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 2-acetyl-3-methyl-, ethyl ester, (1R,2R,3R)-rel-
• Cyclopropanecarboxylic acid, 2-acetyl-3-methyl-, ethyl ester, (1R,2R,3R)-rel-
• ethyl (1S,2S,3S)-2-acetyl-3-methylcyclopropane-1-carboxylate
• 189628-51-1

• Inchi： 1S/C9H14O3/c1-4-12-9(11)8-5(2)7(8)6(3)10/h5,7-8H,4H2,1-3H3/t5-,7+,8-/m0/s1
• InChI Key： XCNQVEKFJRXTMJ-ARDNSNSESA-N
• SMILES： O(CC)C([C@@H]1[C@@H](C(C)=O)[C@@H]1C)=O

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.4Ų